Cas no 2229614-11-1 (3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-oxopropanoic acid)

• Product Name: 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-oxopropanoic acid
• CAS No: 2229614-11-1
• MF: C₉H₁₄O₅S
• MW: 234.269462108612
• CID: 6529645
• PubChem ID: 165861961
• Update Time: 2025-07-19

3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-oxopropanoic acid
• EN300-2006786
• 2229614-11-1

• Inchi： 1S/C9H14O5S/c1-9(2)6(3-4-15(9,13)14)5-7(10)8(11)12/h6H,3-5H2,1-2H3,(H,11,12)
• InChI Key： JHOXKPKTFCFGQF-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(C(=O)O)=O)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 234.05619472g/mol
• Monoisotopic Mass: 234.05619472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 96.9Ų

Additional information on 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-oxopropanoic acid

Research Briefing on 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-oxopropanoic acid (CAS: 2229614-11-1)

The compound 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-oxopropanoic acid (CAS: 2229614-11-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel sulfone-containing heterocycles, which are known for their diverse pharmacological activities. The presence of the 1lambda6-thiolan moiety, coupled with the 2-oxopropanoic acid group, imparts distinct reactivity and binding properties, making it a valuable scaffold for drug discovery. Researchers have explored its utility in targeting enzymes such as proteases and kinases, which are critical in various disease pathways.

One of the most notable advancements is the compound's application in the development of inhibitors for inflammatory and metabolic disorders. In vitro and in vivo studies have demonstrated its ability to modulate key signaling pathways, such as NF-κB and MAPK, which are implicated in chronic inflammation and cancer. Additionally, its metabolic stability and bioavailability have been evaluated, showing promising results in preclinical models.

The synthesis of 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-oxopropanoic acid has been optimized to achieve high yields and purity, as reported in recent patents and peer-reviewed publications. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency and sustainability of its production. These developments are expected to facilitate its broader adoption in pharmaceutical research and development.

In conclusion, 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-oxopropanoic acid represents a promising candidate for further investigation in drug discovery. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for addressing unmet medical needs. Future research should focus on elucidating its mechanism of action and exploring its potential in combination therapies.